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Compound of Interest

Compound Name: GSK-5498A

Cat. No.: B1139443

Essential Safety and Handling Guide for GSK-
5498A

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of GSK-5498A, a selective small molecule blocker of the Calcium-Release
Activated Calcium (CRAC) channel. The following procedures are designed to ensure the
safety of laboratory personnel and to provide clear, step-by-step guidance for operational
questions.

l. Product Information and Physical Properties

GSK-5498A is a potent research compound used in the study of inflammatory disorders. Itis a
white to off-white solid. Key quantitative data are summarized in the table below for easy
reference.
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Property Value

Benzamide, 2,6-difluoro-N-[1-[[2-fluoro-6-
(trifluoromethyl)phenyllmethyl]-1H-pyrazol-3-yl]-

Chemical Name

CAS Number 1253186-49-0
Molecular Formula C18H11F6N30
Molecular Weight 399.29 g/mol
Appearance White to off-white solid
Purity >98% (HPLC)
Solubility 10 mM in DMSO

N Store at -20°C, keep desiccated. Stable for 36
Storage (Lyophilized) "
months.

Store at -20°C and use within 1 month to
Storage (In Solution) prevent loss of potency. Aliquot to avoid multiple

freeze/thaw cycles.

Il. Personal Protective Equipment (PPE)

Given the nature of GSK-5498A as a potent, biologically active compound, appropriate
personal protective equipment must be worn at all times during handling.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes or airborne particles.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) are required. Inspect gloves for any
tears or punctures before use and change them frequently.

» Body Protection: A laboratory coat must be worn. For procedures with a higher risk of
exposure, consider additional protective clothing such as an apron or coveralls.

» Respiratory Protection: For procedures that may generate dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) is recommended.
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lll. Handling and Experimental Protocols

Adherence to standard laboratory safety protocols is essential. The following step-by-step
guidance should be followed when working with GSK-5498A.

A. Preparation of Stock Solutions:

Ensure Proper Ventilation: All handling of the solid compound and preparation of solutions
should be performed in a certified chemical fume hood.

Weighing the Compound:
o Tare a clean, dry weighing vessel on an analytical balance.

o Carefully transfer the desired amount of GSK-5498A powder to the weighing vessel using
a clean spatula. Avoid creating dust.

Dissolving the Compound:

o Add the appropriate volume of dimethyl sulfoxide (DMSO) to the vessel containing the
GSK-5498A powder to achieve the desired concentration (e.g., 10 mM).

o Gently swirl or vortex the solution until the solid is completely dissolved.

Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
o Store the aliquots in tightly sealed vials at -20°C for up to one month.

B. General Handling in Experiments:

e Always handle solutions containing GSK-5498A with care to avoid skin contact, inhalation,
or ingestion.

o Use appropriate, calibrated equipment for all measurements.
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o Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

IV. Disposal Plan

Proper disposal of GSK-5498A and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

¢ Unused Compound: Unused or expired solid GSK-5498A should be disposed of as
hazardous chemical waste. Consult your institution's environmental health and safety (EHS)
office for specific guidelines.

» Solutions: Solutions containing GSK-5498A should be collected in a designated, labeled
hazardous waste container. Do not pour solutions down the drain.

o Contaminated Materials: All materials that have come into contact with GSK-5498A,
including pipette tips, gloves, and weighing paper, should be disposed of as hazardous
waste. Place these items in a designated, sealed waste bag or container within the fume
hood.

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent
(e.g., DMSO followed by ethanol), and the rinsate collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

V. Logical Workflow for Handling and Disposal

The following diagram illustrates the key decision points and steps in the safe handling and
disposal of GSK-5498A.
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 To cite this document: BenchChem. [Personal protective equipment for handling GSK-
5498A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139443#personal-protective-equipment-for-
handling-gsk-5498a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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